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Compound of Interest

Compound Name: 2,6-Dichloro-N,N-dimethylaniline

CAS No.: 56961-05-8

Cat. No.: B3053911

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of available spectroscopic data for the compound 2,6-
Dichloro-N,N-dimethylaniline. Due to the limited availability of public experimental spectra for

this specific molecule, this document presents predicted mass spectrometry data and an

analysis of expected nuclear magnetic resonance (NMR) and infrared (IR) spectral features

based on its chemical structure. Detailed, generalized experimental protocols for acquiring

such data are also provided.

Spectroscopic Data Summary
The following tables summarize the available and expected spectroscopic data for 2,6-
Dichloro-N,N-dimethylaniline.

Mass Spectrometry
Mass spectrometry data is crucial for determining the molecular weight and fragmentation

pattern of a compound. While experimental mass spectra for 2,6-Dichloro-N,N-
dimethylaniline are not readily available in the public domain, predicted data from
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computational models provides valuable insight into the expected mass-to-charge ratios of

various adducts.

Table 1: Predicted Mass Spectrometry Data for 2,6-Dichloro-N,N-dimethylaniline

Adduct Ion Predicted m/z

[M+H]⁺ 190.01848

[M+Na]⁺ 212.00042

[M-H]⁻ 188.00392

[M+NH₄]⁺ 207.04502

[M+K]⁺ 227.97436

[M]⁺ 189.01065

[M]⁻ 189.01175

Data sourced from PubChem CID 42057.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Experimental NMR data for 2,6-Dichloro-N,N-dimethylaniline was not found in a

comprehensive search of available scientific literature and databases. However, the expected

chemical shifts and multiplicities can be predicted based on the molecular structure.

Table 2: Predicted ¹H NMR Spectral Data for 2,6-Dichloro-N,N-dimethylaniline

Protons
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

N(CH₃)₂ ~ 2.7 - 3.0 Singlet (s) 6H

Aromatic H (H4) ~ 7.2 - 7.4 Triplet (t) 1H

Aromatic H (H3, H5) ~ 7.0 - 7.2 Doublet (d) 2H

Table 3: Predicted ¹³C NMR Spectral Data for 2,6-Dichloro-N,N-dimethylaniline
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Carbon Predicted Chemical Shift (δ, ppm)

N(CH₃)₂ ~ 45

Aromatic C (C4) ~ 128

Aromatic C (C3, C5) ~ 129

Aromatic C-Cl (C2, C6) ~ 135

Aromatic C-N (C1) ~ 150

Infrared (IR) Spectroscopy
Specific experimental IR spectra for 2,6-Dichloro-N,N-dimethylaniline are not publicly

available. The following table outlines the expected characteristic absorption bands based on

the functional groups present in the molecule.

Table 4: Expected Infrared (IR) Absorption Bands for 2,6-Dichloro-N,N-dimethylaniline

Functional Group
Expected Wavenumber
(cm⁻¹)

Intensity

C-H (Aromatic) 3000 - 3100 Medium

C-H (Alkyl) 2850 - 3000 Medium

C=C (Aromatic) 1450 - 1600 Medium to Strong

C-N (Aromatic Amine) 1250 - 1360 Strong

C-Cl (Aryl Halide) 1000 - 1100 Strong

Experimental Protocols
The following sections describe generalized methodologies for the acquisition of spectroscopic

data for substituted anilines like 2,6-Dichloro-N,N-dimethylaniline.

NMR Spectroscopy
Sample Preparation:
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Dissolve approximately 5-10 mg of 2,6-Dichloro-N,N-dimethylaniline in 0.5-0.7 mL of a

deuterated solvent (e.g., Chloroform-d, CDCl₃).

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical

shift referencing (0 ppm).

Transfer the solution to a 5 mm NMR tube.

¹H and ¹³C NMR Data Acquisition:

Acquire spectra on a 400 MHz or higher field NMR spectrometer.

For ¹H NMR, a typical spectral width of -2 to 12 ppm is used with a sufficient number of

scans to achieve a good signal-to-noise ratio.

For ¹³C NMR, a wider spectral width (e.g., 0 to 220 ppm) is necessary. A proton-decoupled

pulse sequence is typically used to simplify the spectrum and enhance the signal of carbon

atoms.

Infrared (IR) Spectroscopy
Sample Preparation:

Attenuated Total Reflectance (ATR): A small amount of the solid sample is placed directly on

the ATR crystal.

KBr Pellet: Grind a small amount of the sample with dry potassium bromide (KBr) and press

the mixture into a thin, transparent pellet.

Data Acquisition:

Record the spectrum using a Fourier-Transform Infrared (FTIR) spectrometer.

Collect a background spectrum of the empty sample compartment or the pure KBr pellet.

Scan the sample over a typical range of 4000 to 400 cm⁻¹.
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The final spectrum is presented as percent transmittance or absorbance versus wavenumber

(cm⁻¹).

Mass Spectrometry
Sample Introduction and Ionization:

The sample can be introduced via direct infusion or coupled with a chromatographic

technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

For GC-MS, the sample is vaporized and separated on a capillary column before entering

the mass spectrometer.

For LC-MS, the sample is dissolved in a suitable solvent and separated on an HPLC column.

Common ionization techniques include Electron Ionization (EI) for GC-MS and Electrospray

Ionization (ESI) for LC-MS.

Data Acquisition:

The mass analyzer (e.g., quadrupole, time-of-flight) separates the ions based on their mass-

to-charge ratio (m/z).

A mass spectrum is generated, plotting ion intensity against m/z.

Workflow and Visualization
The general workflow for the spectroscopic analysis of a chemical compound is outlined below.
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General Workflow for Spectroscopic Analysis

Sample Preparation

Spectroscopic Techniques

Data Processing and Interpretation

Chemical Compound
(2,6-Dichloro-N,N-dimethylaniline)

Dissolution in
Appropriate Solvent

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Spectral Processing
(Baseline Correction, Integration)

Structural Elucidation
and Verification

Final Report and
Data Archiving

Click to download full resolution via product page

A generalized workflow for the spectroscopic analysis of a chemical compound.

This diagram illustrates the logical flow from sample preparation through various spectroscopic

analyses to the final data interpretation and reporting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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